Cas no 2228158-77-6 (methyl 3-oxo-3-(quinoxalin-2-yl)propanoate)

• Product Name: methyl 3-oxo-3-(quinoxalin-2-yl)propanoate
• CAS No: 2228158-77-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5937478
• PubChem ID: 165882263
• Update Time: 2025-05-22

methyl 3-oxo-3-(quinoxalin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(quinoxalin-2-yl)propanoate
• EN300-1822504
• 2228158-77-6

• Inchi： 1S/C12H10N2O3/c1-17-12(16)6-11(15)10-7-13-8-4-2-3-5-9(8)14-10/h2-5,7H,6H2,1H3
• InChI Key： LHYCBLYJTHFDRH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1=CN=C2C=CC=CC2=N1)=O)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.2Ų

Additional information on methyl 3-oxo-3-(quinoxalin-2-yl)propanoate

Comprehensive Overview of Methyl 3-oxo-3-(quinoxalin-2-yl)propanoate (CAS No. 2228158-77-6)

Methyl 3-oxo-3-(quinoxalin-2-yl)propanoate (CAS No. 2228158-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a quinoxaline moiety, is widely studied for its potential applications in drug discovery and material science. The compound's unique structure, combining a methyl ester group with a quinoxalin-2-yl ketone, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for quinoxaline-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly interested in methyl 3-oxo-3-(quinoxalin-2-yl)propanoate as a precursor for developing novel therapeutics. Its CAS number 2228158-77-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The synthesis of methyl 3-oxo-3-(quinoxalin-2-yl)propanoate typically involves the condensation of quinoxaline-2-carboxylic acid derivatives with methyl acetoacetate. This process highlights the compound's role in green chemistry initiatives, as researchers explore eco-friendly catalytic methods to optimize yield and purity. The growing focus on sustainable synthesis aligns with global trends toward reducing chemical waste and energy consumption.

From an analytical perspective, CAS 2228158-77-6 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards for pharmaceutical applications. The quinoxaline ring in its structure contributes to its stability and reactivity, making it a valuable scaffold for designing small-molecule inhibitors and fluorescent probes.

In the context of drug discovery, methyl 3-oxo-3-(quinoxalin-2-yl)propanoate is explored for its potential to modulate enzyme activity and protein-protein interactions. Its keto-ester functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach is critical in addressing unmet medical needs, such as antibiotic resistance and neurodegenerative diseases.

The compound also finds applications in material science, where its conjugated system contributes to optical and electronic properties. Researchers investigate its use in organic semiconductors and photovoltaic materials, capitalizing on the quinoxaline core's ability to facilitate charge transport. Such studies are pivotal for advancing renewable energy technologies and flexible electronics.

As the scientific community prioritizes precision medicine and personalized therapeutics, intermediates like methyl 3-oxo-3-(quinoxalin-2-yl)propanoate play a crucial role in tailoring drug candidates. Its CAS 2228158-77-6 is often referenced in patents and publications, underscoring its industrial and academic significance. Future research may focus on optimizing its bioavailability and toxicity profile for clinical translation.

In summary, methyl 3-oxo-3-(quinoxalin-2-yl)propanoate (CAS No. 2228158-77-6) represents a promising chemical entity with multifaceted applications. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in solving contemporary challenges. For scientists and manufacturers, this compound offers a pathway to innovation in life sciences and advanced materials.